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Compound of Interest

Compound Name: 3-(Methylamino)phenol

Cat. No.: B079350 Get Quote

An In-depth Technical Guide to the Health and Safety Hazards of 3-(Methylamino)phenol

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the health and safety hazards

associated with 3-(Methylamino)phenol (CAS No. 14703-69-6). While specific toxicological

data for this compound is limited, this guide synthesizes available information and extrapolates

potential hazards based on its chemical structure and data from related aminophenols and the

parent compound, phenol. This document is intended for researchers, scientists, and drug

development professionals to foster a thorough understanding of the risks and to implement

robust safety protocols. The guide covers hazard identification, toxicological assessment, safe

handling and storage procedures, emergency response, and environmental considerations.

Chemical and Physical Properties
3-(Methylamino)phenol is an aromatic organic compound with both a phenol and a secondary

amine functional group. Its properties are influenced by both the acidic phenolic hydroxyl group

and the basic methylamino group.
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Property Value Source

Chemical Formula C₇H₉NO PubChem[1]

Molecular Weight 123.15 g/mol PubChem[1]

Appearance Solid (form may vary) Sigma-Aldrich[2]

Boiling Point 169.5 °C at 12 mmHg Sigma-Aldrich[2]

Density 1.147 ± 0.06 g/cm³ Sigma-Aldrich[2]

Solubility

Data not available. Expected

to have some water solubility

due to polar functional groups.

Synonyms
m-(Methylamino)phenol, 3-(N-

methylamino)phenol
PubChem[1]

Hazard Identification and GHS Classification
Based on available data, 3-(Methylamino)phenol is classified as a hazardous substance.[3]

The Globally Harmonized System (GHS) classification is as follows:

Hazard Class Hazard Category GHS Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

Category 3
H335: May cause respiratory

irritation

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Signal Word: Warning

Hazard Pictogram:
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Toxicological Profile: An Evidence-Based
Assessment
Comprehensive toxicological data for 3-(Methylamino)phenol is not readily available.

Therefore, this section provides an assessment based on data from structurally related

compounds, primarily phenol and other aminophenols. This approach, known as "read-across,"

is a scientifically accepted method for preliminary hazard assessment, but it should be

interpreted with caution.

Acute Toxicity
Oral: While specific LD50 data for 3-(Methylamino)phenol is not available, it is classified as

harmful if swallowed (H302).[2] For comparison, the oral LD50 of phenol in rats is 317

mg/kg, and for p-aminophenol, it is in the range of 380-920 mg/kg in rodents.[4][5] This

suggests that 3-(Methylamino)phenol may have a similar or slightly lower acute oral

toxicity.

Dermal: Significant absorption through the skin is a primary hazard of phenol and its

derivatives.[6] Phenol can cause severe systemic toxicity even from relatively small areas of

skin contact.[6] It is prudent to assume that 3-(Methylamino)phenol shares this property.

Inhalation: 3-(Methylamino)phenol is classified as causing respiratory irritation.[3]

Inhalation of dust or vapors may lead to irritation of the nose, throat, and lungs.

Chronic Toxicity
There are no specific chronic toxicity studies available for 3-(Methylamino)phenol. However,

prolonged or repeated exposure to phenols can cause damage to the liver, kidneys, and central

nervous system.[7]

Genotoxicity and Carcinogenicity
Genotoxicity: A study on a structurally similar compound, 3-Methylamino-4-

Nitrophenoxyethanol, found no evidence of genotoxicity in a battery of in vitro assays.[8]

While this is a positive indicator, it is not definitive for 3-(Methylamino)phenol. Some

aminophenols have shown mutagenic potential.[9]
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Carcinogenicity: There are no carcinogenicity studies for 3-(Methylamino)phenol. The

International Agency for Research on Cancer (IARC) has classified phenol as Group 3, "not

classifiable as to its carcinogenicity to humans."[10]

Reproductive and Developmental Toxicity
No specific data exists for 3-(Methylamino)phenol. Studies on phenol have shown

developmental effects in animals at high doses, often in the presence of maternal toxicity.[11] A

study on 3-Methylamino-4-Nitrophenoxyethanol showed no embryotoxic or teratogenic effects

in rats.[8]

Occupational Exposure Limits (OELs)
No specific OELs have been established for 3-(Methylamino)phenol by major regulatory

bodies like OSHA or ACGIH. In the absence of a specific limit, it is crucial to handle this

compound with a high degree of caution. For reference, the OSHA Permissible Exposure Limit

(PEL) and ACGIH Threshold Limit Value (TLV) for phenol are both 5 ppm (19 mg/m³) as an 8-

hour time-weighted average (TWA), with a skin notation indicating the potential for significant

dermal absorption.[12]

Safe Handling and Storage: A Proactive Approach
A proactive and meticulous approach to handling and storage is paramount to ensure the

safety of laboratory personnel.

Engineering Controls
Ventilation: All work with 3-(Methylamino)phenol, especially when handling the solid or

creating solutions, must be conducted in a certified chemical fume hood to minimize

inhalation exposure.[13]

Containment: Use of a glove box may be appropriate for highly sensitive operations or when

handling larger quantities.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 3-(Methylamino)phenol:
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PPE Category Specification Rationale

Eye/Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes of

the solid or solutions which

can cause serious eye

irritation.

Hand Protection

Double-gloving is

recommended. An inner nitrile

glove with an outer glove of a

more resistant material such

as butyl rubber or neoprene.

Provides protection against

dermal absorption, a

significant hazard for phenolic

compounds.[13]

Body Protection

A flame-resistant lab coat worn

over long-sleeved clothing and

long pants. A chemical-

resistant apron should be worn

when there is a risk of

splashing.

Protects the skin from

accidental contact.

Footwear
Closed-toe, chemical-resistant

shoes.
Protects feet from spills.

Safe Handling Protocol
Preparation: Before starting any work, ensure that all necessary PPE is correctly worn and

that the chemical fume hood is functioning properly. Have a spill kit and emergency contact

information readily available.

Weighing and Transfer: Conduct all weighing and transfer of the solid compound within the

chemical fume hood. Use a spatula for transfers and avoid creating dust.

Solution Preparation: When preparing solutions, slowly add the 3-(Methylamino)phenol to
the solvent to avoid splashing.

Heating: If heating is required, use a well-controlled heating mantle or water bath within the

fume hood. Avoid open flames.
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Post-Handling: After handling, decontaminate all surfaces and equipment with a suitable

solvent (e.g., 70% ethanol) followed by soap and water.

Hygiene: Wash hands thoroughly with soap and water after removing gloves and before

leaving the laboratory.

Storage Requirements
Store 3-(Methylamino)phenol in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[14]

Some sources recommend storage at 4°C, protected from light, and under an inert

atmosphere (e.g., nitrogen).[2]

Emergency Procedures: Preparedness and
Response
Immediate and appropriate action is critical in the event of an exposure or spill.

First Aid Measures
The following diagram outlines the initial steps for different types of exposure.
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Exposure Type Immediate Action

Follow-Up

Skin Contact Immediately flush with copious amounts of water for at least 15 minutes while removing contaminated clothing. 
Consider using polyethylene glycol (PEG 300/400) if available.

Eye Contact Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding eyelids open.

Inhalation Move to fresh air. If breathing is difficult, administer oxygen.

Ingestion Do NOT induce vomiting. Rinse mouth with water. Give 1-2 glasses of water to drink.

Seek immediate medical attention for all exposures.

Click to download full resolution via product page

Caption: First aid decision tree for 3-(Methylamino)phenol exposure.

Spill Response Protocol
Evacuate: Immediately evacuate the area of the spill and alert others in the vicinity.

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

Assess: From a safe distance, assess the extent of the spill. For large spills, or if you are not

trained in spill cleanup, contact your institution's emergency response team.

PPE: Don appropriate PPE, including respiratory protection if necessary.

Containment and Cleanup (for small spills):

Cover the spill with an inert absorbent material such as vermiculite, sand, or a commercial

spill absorbent.
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Carefully sweep the absorbed material into a labeled, sealable container for hazardous

waste.

Decontaminate the spill area with a suitable solvent (e.g., 70% ethanol) followed by a

thorough wash with soap and water.

Disposal: Dispose of all contaminated materials as hazardous waste according to

institutional and local regulations.

Environmental Hazards and Disposal
Ecotoxicity
Specific ecotoxicity data for 3-(Methylamino)phenol is lacking. However, aminophenols are

generally considered to be toxic to aquatic organisms.[15] It is crucial to prevent the release of

this compound into the environment.

Environmental Fate
Aminophenols are generally biodegradable.[16] However, their degradation products may also

pose environmental risks.

Waste Disposal
All waste containing 3-(Methylamino)phenol, including contaminated labware and PPE, must

be disposed of as hazardous chemical waste. Follow all local, state, and federal regulations for

hazardous waste disposal. Do not dispose of this chemical down the drain.

Risk Assessment Workflow
A systematic risk assessment should be performed before any new procedure involving 3-
(Methylamino)phenol.
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Risk Assessment Process

Identify Hazards
(Chemical, Physical, Procedural)

Evaluate Risks
(Likelihood and Severity of Harm)

Implement Control Measures
(Engineering, Administrative, PPE)

Review and Document
(Is the risk acceptable? Update SOP)

Re-evaluate for new procedures

Click to download full resolution via product page

Caption: A systematic workflow for risk assessment.

Conclusion
3-(Methylamino)phenol presents significant health and safety hazards, primarily as a skin,

eye, and respiratory irritant, with potential for systemic toxicity through dermal absorption.

While a complete toxicological profile is not yet established, a precautionary approach based

on the known hazards of related phenolic and aminophenolic compounds is essential. Strict

adherence to the engineering controls, personal protective equipment, and safe handling

protocols outlined in this guide is critical to minimize the risk of exposure. All personnel working

with this compound must be thoroughly trained on its hazards and the appropriate emergency

procedures.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4715327/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4715327/
https://hhpprtv.ornl.gov/issue_papers/Aminophenolm.pdf
https://hhpprtv.ornl.gov/issue_papers/Aminophenolp.pdf
https://hhpprtv.ornl.gov/issue_papers/Aminophenolo.pdf
https://publications.ieaghg.org/docs/General_Docs/PCCC1/Abstracts_Final/pccc1Abstract00056.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10141211/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10141211/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10141211/
https://apps.dtic.mil/sti/tr/pdf/AD1063077.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0078.pdf
https://www.benchchem.com/product/b079350#health-and-safety-hazards-of-3-methylamino-phenol
https://www.benchchem.com/product/b079350#health-and-safety-hazards-of-3-methylamino-phenol
https://www.benchchem.com/product/b079350#health-and-safety-hazards-of-3-methylamino-phenol
https://www.benchchem.com/product/b079350#health-and-safety-hazards-of-3-methylamino-phenol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b079350?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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